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Compound of Interest

Compound Name: Bromine azide

CAS No.: 13973-87-0

Cat. No.: B087527

Get Quote

Disclaimer: Bromine azide (BrN₃) is an extremely unstable and explosive compound.[1][2] It is

highly sensitive to changes in temperature and pressure and can detonate violently.[1][2] All

work with bromine azide must be conducted by highly trained personnel in a controlled

laboratory environment with appropriate safety measures, including but not limited to, the use

of a fume hood, blast shield, and personal protective equipment. The information provided here

is for guidance only and should not be considered a substitute for a thorough risk assessment.

It is strongly recommended to design experiments that consume bromine azide in situ to avoid

its accumulation.

Frequently Asked Questions (FAQs)
Q1: What is bromine azide and why is it so hazardous?

Bromine azide (BrN₃) is a highly reactive and explosive inorganic compound.[1] It is a red

liquid at room temperature and is extremely sensitive to small variations in temperature and

pressure, which can lead to violent explosions.[1] The decomposition of bromine azide to

bromine (Br₂) and nitrogen (N₂) gas is highly exothermic (404 kJ mol⁻¹), releasing a large

amount of energy and producing toxic and corrosive gases.[2]
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Q2: Is it safe to have unreacted bromine azide in my reaction mixture?

No, it is extremely dangerous to have unreacted bromine azide accumulate in a reaction

mixture. Due to its high instability, even small amounts can pose a significant explosion hazard.

[1][2] The primary safety strategy is to generate and use bromine azide in situ in a continuous

flow system, ensuring it is immediately consumed by the substrate.[2]

Q3: How can I minimize the amount of unreacted bromine azide in my reaction?

The most effective way to minimize unreacted bromine azide is to use it in a continuous flow

reaction setup.[2][3] This allows for the generation of small, controlled amounts of BrN₃ that are

immediately reacted with the substrate, preventing accumulation.[2] Careful control of

stoichiometry, reaction temperature, and reaction time is also critical.

Q4: What are the visual cues for the presence of bromine azide?

Bromine azide is described as a red liquid.[1] In solution, it may impart a reddish color.[2]

However, relying on visual cues alone is not a reliable or safe method for determining its

presence.
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Issue Potential Cause Recommended Solution(s)

Suspected presence of

unreacted bromine azide after

the reaction.

Incomplete reaction due to

improper stoichiometry, low

temperature, or insufficient

reaction time.

Extreme caution is required.

Do not attempt to concentrate

the solution. Proceed

immediately to a carefully

controlled quenching protocol

(see Experimental Protocols).

It is often safer to assume its

presence and quench

accordingly.

Reaction mixture remains

colored (reddish-brown) after

the expected reaction time.

This could indicate the

presence of unreacted

bromine azide or excess

elemental bromine.

Treat the mixture as if it

contains unreacted bromine

azide and proceed with a

quenching protocol.

Unexpected gas evolution or

pressure buildup.

Decomposition of bromine

azide.

This is an extremely

dangerous situation. Evacuate

the area immediately and alert

safety personnel. Do not

attempt to handle the reaction.

Quenching Agents for Reaction Mixtures Potentially
Containing Bromine Azide
Given the extreme reactivity of bromine azide, there are no standard, validated quenching

procedures for large quantities of this compound. The following agents are used for quenching

related, less hazardous substances like elemental bromine or sodium azide. Their use in a

reaction mixture potentially containing trace bromine azide should be approached with

extreme caution, on a small scale, and with the understanding that they may induce

decomposition.
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Quenching
Agent

Chemical
Formula

Typical
Concentration

Target
Reactant(s)

Notes

Sodium

Thiosulfate
Na₂S₂O₃

10% aqueous

solution[4]

Elemental

Bromine (Br₂)

Effective for

quenching

bromine.[5][6]

Reaction can be

exothermic.[5]

May form

elemental sulfur

under acidic

conditions.[5][6]

Sodium Bisulfite NaHSO₃

Saturated

aqueous

solution[4]

Elemental

Bromine (Br₂)

An alternative to

sodium

thiosulfate,

especially in

acidic media.[4]

[5]

Sodium Nitrite NaNO₂
20% aqueous

solution[7]

Sodium Azide

(NaN₃)

Used to destroy

sodium azide by

converting it to

nitrogen gas and

nitric oxide.[7]

The addition of

acid is required,

which can be

extremely

hazardous in the

presence of

azides.

Alkenes (e.g.,

Cyclohexene)

C₆H₁₀ Neat or in

solution[4]

Elemental

Bromine (Br₂)

Reacts via an

addition reaction

to consume

bromine.[4] The

product will be a

dibrominated
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alkane in the

organic layer.[4]

Experimental Protocols
Protocol 1: Cautious Quenching of a Reaction Mixture Potentially Containing Trace Bromine
Azide

WARNING: This protocol is intended for small-scale research settings where a minor excess of

bromine azide might be present. The quenching process itself can be hazardous and should

be performed with extreme care behind a blast shield.

Cool the Reaction Mixture: Immediately after the reaction is complete, cool the reaction

vessel to 0-5 °C in an ice-water bath to minimize the risk of thermal decomposition.[5]

Prepare the Quenching Solution: Prepare a 10% (w/v) aqueous solution of sodium

thiosulfate.[4]

Slow, Dropwise Addition: With vigorous stirring, slowly and carefully add the sodium

thiosulfate solution dropwise to the cold reaction mixture.

Monitor for Gas Evolution and Temperature Changes: Carefully observe the reaction for any

signs of rapid gas evolution or a sudden increase in temperature. If either occurs,

immediately stop the addition and, if safe to do so, move away from the fume hood.

Visual Confirmation: Continue the slow addition until the reddish-brown color of

bromine/bromine azide is no longer visible and the solution becomes colorless or pale

yellow.[5]

Excess Quenching Agent: Add a small excess of the quenching solution to ensure all

reactive species are consumed.

Work-up: Once the quench is complete, proceed with the standard aqueous work-up,

including extraction and washing of the organic layer.

Visualizations
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Caption: Decision tree for handling a reaction mixture potentially containing bromine azide.
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Caption: Workflow for the cautious quenching of bromine azide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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